Cas no 51468-48-5 (Pentanal, 3-methyl-, (3R)-)

• Product Name: Pentanal, 3-methyl-, (3R)-
• CAS No: 51468-48-5
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 1571138
• Update Time: 2024-08-24

Pentanal, 3-methyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

• Pentanal, 3-methyl-, (3R)-

• Inchi： 1S/C6H12O/c1-3-6(2)4-5-7/h5-6H,3-4H2,1-2H3/t6-/m1/s1
• InChI Key： YJWJGLQYQJGEEP-ZCFIWIBFSA-N
• SMILES： C(=O)C[C@H](C)CC

Computed Properties

• Exact Mass: 100.08886

Experimental Properties

• Density: 0.799±0.06 g/cm3(Predicted)
• Boiling Point: 123.0±0.0 °C(Predicted)
• PSA: 17.07